1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(3-methoxy-1-methylpyrazole-4-carbonyl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H22N4O3S/c1-20-11-14(16(19-20)24-2)17(23)21-7-5-12(6-8-21)15(22)18-10-13-4-3-9-25-13/h3-4,9,11-12H,5-8,10H2,1-2H3,(H,18,22)
• InChI Key: ZKXSOXCFSLGQAZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)N2CCC(CC2)C(=O)NCC3=CC=CS3
• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol

Description

1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H22N4O3S and its molecular weight is 362.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Synthesis Techniques : Research has focused on developing synthesis methods for compounds with similar functional groups, aiming to improve yield, purity, and applicability in further chemical and biological studies. For instance, Hassan et al. (2014) detailed the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, establishing their structures through elemental analysis and spectral data (Hassan, Hafez, & Osman, 2014).

Chemical Modifications : Adjusting the chemical structure to include methoxy and thiophene groups, as seen in the compound of interest, aims to explore the impact of these modifications on biological activity and receptor binding affinity. Tobiishi et al. (2007) synthesized methoxy- and fluorine-substituted analogs to examine their binding affinity for cannabinoid receptors, highlighting the importance of structural modifications in medicinal chemistry (Tobiishi et al., 2007).

Potential Biological Activities

Cytotoxicity and Anticancer Potential : The synthesis of pyrazole derivatives has been motivated by their potential cytotoxic activities against various cancer cell lines. The study by Hassan et al. (2014) is an example, where synthesized compounds were screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the ongoing interest in these compounds as potential anticancer agents.

Receptor Binding and Imaging Studies : Compounds with the pyrazole core have been explored for their affinity to biological receptors, such as cannabinoid receptors. This research is fundamental in developing new diagnostic tools or treatments. For example, Katoch-Rouse and Horti (2003) demonstrated the synthesis of a radiotracer for studying CB1 cannabinoid receptors, indicating the utility of these compounds in medical imaging and receptor studies (Katoch-Rouse & Horti, 2003).